Cas no 1042985-94-3 (Tert-butyl 4-(thiazol-2-yl)-1,4-diazepane-1-carboxylate)

• Product Name: Tert-butyl 4-(thiazol-2-yl)-1,4-diazepane-1-carboxylate
• CAS No: 1042985-94-3
• MF: C₁₃H₂₁N₃O₂S
• MW: 283.389741659164
• CID: 2149580
• Update Time: 2023-08-29

Tert-butyl 4-(thiazol-2-yl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(thiazol-2-yl)-1,4-diazepane-1-carboxylate
• NECDYTLETCHCTG-UHFFFAOYSA-N
• tert-butyl-4-(thiazol-2-yl)-1,4-diazepane-1-carboxylate
• Tert-butyl 4-(thiazol-2-yl)-1,4-diazepane-1-carboxylate

• Inchi： 1S/C13H21N3O2S/c1-13(2,3)18-12(17)16-7-4-6-15(8-9-16)11-14-5-10-19-11/h5,10H,4,6-9H2,1-3H3
• InChI Key： NECDYTLETCHCTG-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1CCN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 320
• Topological Polar Surface Area: 73.9